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Compound of Interest

Compound Name: Pinostrobin

Cat. No.: B1236245 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical compounds is paramount. This guide

provides essential, immediate safety and logistical information for the proper disposal of

Pinostrobin, a flavonoid with diverse biological activities. Adherence to these procedures is

critical for maintaining a safe laboratory environment and complying with regulatory standards.

I. Pinostrobin: Chemical and Safety Data
Understanding the properties of Pinostrobin is the first step in its safe handling and disposal.
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Property Value Source

Chemical Formula C₁₆H₁₄O₄ [1][2][3]

Molecular Weight 270.28 g/mol [3][4]

Appearance White powder [4]

CAS Number 480-37-5 [1][5][6]

Hazards

Causes skin irritation, serious

eye irritation, and may cause

respiratory irritation.[5][7]

[5][7]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.[7][8]

[7][8]

Incompatibilities Strong oxidizing agents.[7] [7]

Environmental Hazards

Discharge into the

environment must be avoided.

[8] Water hazard class 1

(slightly hazardous for water).

[5]

[5][8]

II. Personal Protective Equipment (PPE) and
Handling
Before handling Pinostrobin for any purpose, including disposal, appropriate personal

protective equipment must be worn.

Gloves: Wear chemical-impermeable gloves.[8]

Eye Protection: Use tightly fitting safety goggles with side-shields.[8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[8] Handle in a well-ventilated place, such as a fume hood, and avoid

formation of dust and aerosols.[7][8]
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Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin

contact.[8]

III. Step-by-Step Disposal Protocol
The primary method for the disposal of Pinostrobin is through a licensed chemical waste

disposal service.[7][8] Do not discharge Pinostrobin or its containers into sewer systems or

the environment.[8]

Step 1: Waste Identification and Segregation

Identify as Hazardous Waste: All unwanted Pinostrobin, whether in pure form or in solution,

as well as any materials contaminated with it (e.g., absorbent pads from a spill), should be

treated as hazardous waste.[9][10]

Segregate Waste: Store Pinostrobin waste separately from incompatible materials,

particularly strong oxidizing agents.[7][11] It is best practice to have a designated container

specifically for Pinostrobin waste.

Step 2: Waste Accumulation and Labeling

Use Appropriate Containers: Collect Pinostrobin waste in a suitable, closed container.[8]

The container should be in good condition, compatible with the chemical, and have a secure,

leak-proof lid.[12]

Proper Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical

name "Pinostrobin," and the date when the waste was first added.[10]

Step 3: Storage of Waste

Designated Storage Area: Store the sealed and labeled waste container in a designated

satellite accumulation area within the laboratory.[11][13]

Safe Storage Conditions: The storage area should be well-ventilated, and the container

should be kept away from sources of ignition.[8]

Step 4: Arranging for Disposal
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Contact a Licensed Professional: The material should be disposed of by removal to a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[8]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[7][13]

Follow Institutional Procedures: Adhere to your institution's specific procedures for

hazardous waste pickup and documentation.

Step 5: Decontamination of Empty Containers

Triple Rinsing: Empty containers that held Pinostrobin should be triple-rinsed with a suitable

solvent (e.g., acetone or ethanol, followed by water) to remove all residues.[9]

Disposal of Rinsate: The rinsate from the cleaning process must be collected and disposed

of as hazardous waste along with the Pinostrobin.[14]

Final Container Disposal: Once decontaminated, the container can be punctured to prevent

reuse and disposed of in a sanitary landfill or recycled, depending on local regulations and

container material.[8] The label identifying the contents as Pinostrobin should be defaced or

removed.[9]

IV. Spill Management
In the event of a Pinostrobin spill, follow these procedures:

Ensure Safety: Evacuate non-essential personnel and ensure the area is well-ventilated.[8]

Remove all sources of ignition.[8]

Contain the Spill: Use spark-proof tools and explosion-proof equipment.[8]

Absorb the Spill: For small spills, use an inert absorbent material to collect the spilled

substance.

Collect and Dispose: The adhered or collected material should be promptly placed in a

suitable, closed container for disposal as hazardous waste.[8]

Clean the Area: Decontaminate the spill area thoroughly.
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V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Pinostrobin.

Preparation & Handling Waste Collection & Storage Final Disposal

Start: Unused or
Contaminated Pinostrobin

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate from
Incompatible Chemicals

Collect in a Labeled,
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Store in Designated
Satellite Accumulation Area

Contact EHS or Licensed
Waste Disposal Company

Licensed Chemical Destruction
or Controlled Incineration End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Pinostrobin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Showing Compound pinostrobin (FDB031122) - FooDB [foodb.ca]

3. (-)-Pinostrobin | C16H14O4 | CID 73201 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. markherb.com [markherb.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. Pinostrobin | 480-37-5 [chemicalbook.com]

7. s3.amazonaws.com [s3.amazonaws.com]

8. chemicalbook.com [chemicalbook.com]

9. vumc.org [vumc.org]

10. benchchem.com [benchchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1236245?utm_src=pdf-body
https://www.benchchem.com/product/b1236245?utm_src=pdf-body-img
https://www.benchchem.com/product/b1236245?utm_src=pdf-body
https://www.benchchem.com/product/b1236245?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/22436/pinostrobin
https://foodb.ca/compounds/FDB031122
https://pubchem.ncbi.nlm.nih.gov/compound/Pinostrobin
https://www.markherb.com/en/shop/pinostrobin-297
https://cdn.caymanchem.com/cdn/msds/22436m.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7350900.htm
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063775359304000000014673016900085906787/P337538_MSDS.pdf
https://www.chemicalbook.com/msds/pinostrobin.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

12. danielshealth.com [danielshealth.com]

13. ehrs.upenn.edu [ehrs.upenn.edu]

14. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Proper Disposal of Pinostrobin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236245#pinostrobin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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